Cas no 2098159-41-0 ((Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide)

• Product name: (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide
• CAS No: 2098159-41-0
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 5040060

(Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-ethanimidamide, octahydro-N-hydroxy-3a-(hydroxymethyl)-
• (Z)-N'-Hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide
• (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide

• Inchi： 1S/C11H21N3O2/c12-10(13-16)6-14-5-9-3-1-2-4-11(9,7-14)8-15/h9,15-16H,1-8H2,(H2,12,13)
• InChI Key： DPJCYKBFVDWXJC-UHFFFAOYSA-N
• SMILES： C1C2C(CO)(CCCC2)CN1CC(NO)=N

Additional information on (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide

Compound Introduction: (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide and CAS No. 2098159-41-0

Introducing a meticulously crafted compound, (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide, identified by its unique Chemical Abstracts Service Number (CAS No. 2098159-41-0), represents a significant advancement in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and biotechnology.

The molecular architecture of (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide is a testament to the ingenuity of synthetic chemists. The presence of multiple functional groups, including hydroxyl and acetimidamide moieties, makes it a versatile scaffold for further derivatization and functionalization. Such structural features are often pivotal in modulating biological activity, making this compound a promising candidate for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide and biological targets. These studies suggest that the compound exhibits favorable binding properties with certain enzymes and receptors, which could be exploited for therapeutic purposes. For instance, its ability to interact with specific proteases has been highlighted in preliminary screenings, indicating potential utility in developing treatments for inflammatory and degenerative diseases.

The synthesis of (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide involves a series of well-executed chemical transformations. The incorporation of the octahydroisoindole ring system is particularly noteworthy, as it introduces a rigid framework that can enhance the compound's stability and bioavailability. Furthermore, the hydroxymethyl group provides a site for further chemical manipulation, allowing researchers to tailor the molecule's properties to specific needs.

In the context of drug development, the pharmacokinetic profile of (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide is of paramount importance. Preliminary pharmacokinetic studies have indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for assessing its potential as a lead compound in clinical trials. Moreover, the absence of significant toxicity in early-stage assays further strengthens its candidacy for further development.

The role of (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetimidamide in modulating cellular pathways has also been explored. Research suggests that this compound may interfere with key signaling cascades involved in disease progression. For example, its interaction with certain kinases has been implicated in reducing inflammation and oxidative stress, two critical factors in various pathological conditions. Such mechanisms make it an attractive candidate for therapeutic intervention.

As our understanding of complex biological systems continues to evolve, compounds like (Z)-N'-hydroxy-2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-y l)acetimidamide are poised to play a pivotal role in next-generation drug discovery. The integration of high-throughput screening technologies with advanced analytical methods has enabled researchers to identify promising candidates more efficiently than ever before. This compound stands out as a beacon of innovation, embodying the spirit of scientific exploration and discovery.

The future prospects for (Z)-N'-hydroxy - 2 - (3a - ( hydroxymethyl ) octahydro - 2 H - isoind ol - 2 - yl ) acet imid amide are vast and exciting. Ongoing research aims to optimize its synthetic route for scalability and cost-effectiveness. Additionally, exploring its potential in combination therapies could unlock new treatment strategies for multifaceted diseases. The collaborative efforts of chemists, biologists, and clinicians will be instrumental in realizing these aspirations.

In conclusion,( Z ) - N '- hydro xy - 2 - ( 3a - ( hydro xy m ethyl ) o cta h ydro - 2 H - i so i nd ol - 2 - yl ) ac et imid amide represents a significant milestone in chemical research with far-reaching implications for pharmaceutical development. Its unique structural features and promising biological activities position it as a valuable asset in the quest to develop novel therapeutics. As we continue to unravel the complexities of life at the molecular level, this compound serves as a testament to human ingenuity and the relentless pursuit of scientific excellence.